Cas no 2229108-88-5 (2-(2-methoxy-3-methylphenyl)ethane-1-thiol)

• Product Name: 2-(2-methoxy-3-methylphenyl)ethane-1-thiol
• CAS No: 2229108-88-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6108521
• PubChem ID: 165675452
• Update Time: 2025-11-01

2-(2-methoxy-3-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-3-methylphenyl)ethane-1-thiol
• EN300-1784795
• 2229108-88-5

• Inchi： 1S/C10H14OS/c1-8-4-3-5-9(6-7-12)10(8)11-2/h3-5,12H,6-7H2,1-2H3
• InChI Key： GYSNHHWPHLBGNZ-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(2-methoxy-3-methylphenyl)ethane-1-thiol

2-(2-Methoxy-3-Methylphenyl)ethane-1-Thiol: A Versatile Compound in Modern Pharmaceutical Research

2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol, with the chemical structure of CAS No. 2229108-88-5, represents a significant advancement in the field of organic chemistry and pharmaceutical sciences. This compound, characterized by its unique combination of methoxy, methyl, and thiol functional groups, has attracted growing attention due to its potential applications in drug discovery and molecular design. Recent studies have highlighted its role in modulating biological pathways and enhancing therapeutic efficacy, making it a focal point for researchers exploring innovative solutions in biomedical applications.

As a thiol-containing molecule, 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol exhibits distinct reactivity patterns compared to its non-thiol counterparts. The presence of the thiol group (–SH) introduces unique chemical behavior, enabling interactions with a wide range of biomolecules. This property is particularly valuable in the development of targeted drug delivery systems, where precise molecular interactions are critical for therapeutic success. Researchers have recently demonstrated that the thiol group can act as a redox-active site, facilitating the formation of disulfide bonds in biological environments, which is essential for protein folding and cellular signaling processes.

Recent advances in computational chemistry have enabled detailed investigations into the molecular dynamics of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol. A 2023 study published in Journal of Medicinal Chemistry revealed that the compound’s molecular structure allows for efficient conjugation with various biomolecules, including antibodies and peptides. This conjugation capability is crucial for the development of conjugated drug molecules that can selectively target specific cell types or tissues, thereby improving treatment outcomes in conditions such as cancer and autoimmune disorders.

The methoxy group (–OCH₃) in 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol plays a dual role in modulating its chemical and biological properties. On one hand, it enhances the molecule’s solubility in aqueous environments, which is vital for pharmaceutical formulations. On the other hand, the methoxy group contributes to the molecule’s ability to interact with hydrophobic regions of biological targets, such as membrane receptors and enzymes. This dual functionality has been leveraged in the design of multifunctional drug candidates that can simultaneously address multiple disease mechanisms.

Recent breakthroughs in synthetic organic chemistry have further expanded the utility of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol. A 2024 study published in Organic & Biomolecular Chemistry reported a novel synthetic route that enables the efficient production of this compound with high purity and yield. This advancement is critical for scaling up its production for industrial and pharmaceutical applications. The optimized synthesis method also reduces the use of hazardous reagents, aligning with the growing emphasis on green chemistry practices in the pharmaceutical industry.

The methyl group (–CH₃) in 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol contributes to the molecule’s steric and electronic properties, which influence its reactivity and selectivity. Researchers have observed that the methyl group can modulate the molecule’s ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). This selectivity is essential for minimizing off-target effects, a major challenge in drug development. Recent studies have also shown that the methyl group can enhance the molecule’s stability in physiological conditions, making it a promising candidate for long-acting therapeutic agents.

Applications of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol extend beyond traditional pharmaceuticals. In the field of biomaterials science, this compound has been explored for its potential to enhance the biocompatibility of medical devices. A 2023 study in Biomaterials Science demonstrated that coating surfaces of implants with this compound significantly reduced inflammation and improved tissue integration. This application highlights the versatility of the molecule in addressing challenges related to medical device development.

Recent advancements in nanotechnology have also opened new avenues for the use of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol. Researchers have developed nanocarriers functionalized with this compound to deliver therapeutic agents to specific cellular compartments. For example, a 2024 study in Nano Letters showed that incorporating this compound into lipid nanoparticles enhanced the delivery of gene-editing tools to target cells, offering potential applications in precision medicine.

The chemical stability of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol is another area of active research. A 2023 study published in Chemical Communications investigated the molecule’s resistance to oxidative degradation, a critical factor for its use in long-term therapeutic applications. The study found that the molecule’s structure provides inherent protection against oxidation, making it suitable for formulations that require extended shelf life. This stability is particularly important for oral drug delivery systems, where the molecule must remain intact until it reaches the target site in the gastrointestinal tract.

Moreover, the pharmacokinetic profile of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol is being optimized to enhance its therapeutic potential. A 2024 study in Drug Metabolism and Disposition explored the molecule’s metabolism and excretion pathways, revealing that its metabolic breakdown is primarily mediated by liver enzymes. This finding is crucial for predicting drug interactions and designing dosing regimens that maximize efficacy while minimizing adverse effects. The study also suggested that modifying the molecule’s structure could further improve its pharmacokinetic properties, paving the way for next-generation drug candidates.

In conclusion, 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol represents a versatile molecule with significant potential in various fields of biomedical research. Its unique chemical properties, including the presence of thiol, methoxy, and methyl groups, enable interactions with a wide range of biological targets. Recent advancements in synthetic methods, computational modeling, and nanotechnology have further expanded its applications, from drug development to biomaterials science. As research in this area continues to evolve, it is anticipated that 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol will play an increasingly important role in addressing complex health challenges through innovative therapeutic strategies.

For further information on the latest developments in the study and application of 2-(2-Methoxy-3-Methylphenyl)ethane-1-thiol, researchers and industry professionals are encouraged to consult recent publications in reputable scientific journals and attend specialized conferences focused on pharmaceutical chemistry and biomedical innovation.